Cas no 87109-08-8 (2-Pyridinamine, 5-(3-phenylpropyl)-)

2-Pyridinamine, 5-(3-phenylpropyl)- structure
87109-08-8 structure
Product Name:2-Pyridinamine, 5-(3-phenylpropyl)-
CAS No:87109-08-8
MF:C14H16N2
MW:212.290243148804
CID:659292
PubChem ID:20064340
Update Time:2025-04-19

2-Pyridinamine, 5-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, 5-(3-phenylpropyl)-
    • 5-(3-phenylpropyl)pyridin-2-amine
    • DTXSID90602037
    • SCHEMBL9878468
    • 87109-08-8
    • Inchi: 1S/C14H16N2/c15-14-10-9-13(11-16-14)8-4-7-12-5-2-1-3-6-12/h1-3,5-6,9-11H,4,7-8H2,(H2,15,16)
    • InChI Key: ZDAAXUPUUHUFAP-UHFFFAOYSA-N
    • SMILES: N1C(=CC=C(C=1)CCCC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 212.131348519g/mol
  • Monoisotopic Mass: 212.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 38.9Ų
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